Cas no 5100-58-3 (ethyl 2-(1,2,3,4-tetrahydroquinolin-2-yl)acetate)

• Product Name: ethyl 2-(1,2,3,4-tetrahydroquinolin-2-yl)acetate
• CAS No: 5100-58-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 363618
• PubChem ID: 10822751
• Update Time: 2025-04-19

ethyl 2-(1,2,3,4-tetrahydroquinolin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-Quinolineacetic acid, 1,2,3,4-tetrahydro-, ethyl ester
• ethyl 2-(1,2,3,4-tetrahydroquinolin-2-yl)acetate
• SCHEMBL11627496
• ETHYL (1,2,3,4-TETRAHYDROQUINOLIN-2-YL)ACETATE
• EN300-1697264
• (1,2,3,4-Tetrahydro-quinolin-2-yl)-acetic acid ethyl ester
• DTXSID00445391
• 5100-58-3
• MFCD11707093

• Inchi： 1S/C13H17NO2/c1-2-16-13(15)9-11-8-7-10-5-3-4-6-12(10)14-11/h3-6,11,14H,2,7-9H2,1H3
• InChI Key： IYOKFCOGEPFIKG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CCC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 219.12601
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines